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Compound of Interest

Compound Name: 2-(Ethylsulfonyl)ethanamine

Cat. No.: B062192 Get Quote

An Application Scientist's Guide to the Proper Disposal of 2-(Ethylsulfonyl)ethanamine

For laboratory professionals engaged in pharmaceutical research and drug development, the

responsible management of chemical reagents is a cornerstone of a safe and compliant

operational environment. This guide provides a comprehensive, step-by-step protocol for the

proper disposal of 2-(Ethylsulfonyl)ethanamine, a versatile intermediate compound.[1][2]

Adherence to these procedures is critical for ensuring personnel safety, maintaining regulatory

compliance, and promoting environmental stewardship.

Hazard Assessment and Waste Classification
A thorough understanding of a chemical's properties is the foundation of its safe handling and

disposal. Before beginning any disposal procedure, it is imperative to assess the hazards

associated with 2-(Ethylsulfonyl)ethanamine and classify the resulting waste stream in

accordance with federal and local regulations.

Key Physical and Chemical Properties
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Property Value Source

CAS Number 173336-82-8 [1][2]

Molecular Formula C4H11NO2S [1][3]

Molecular Weight 137.20 g/mol [1][3]

Appearance Light pale yellow solid [1]

Storage
2-8°C, sealed in dry, dark

place
[3]

Hazard Identification and Analysis

The primary hazards associated with 2-(Ethylsulfonyl)ethanamine and its common salt form

are related to irritation and corrosion. The Globally Harmonized System (GHS) classifications,

derived from supplier Safety Data Sheets (SDS), provide a clear directive for handling.

Compound Hazard Pictogram Signal Word
Hazard
Statement(s)

2-

(Ethylsulfonyl)ethana

mine

GHS07 Warning

H315: Causes skin

irritation. H319:

Causes serious eye

irritation.

2-

(Ethylsulfonyl)ethana

mine hydrochloride

GHS07 Warning
H319: Causes serious

eye irritation.

Note: Data is synthesized from supplier safety data sheets. A related compound, 2-

(Methylsulfonyl)ethanamine, is classified as causing severe skin burns and eye damage

(H314), indicating that compounds in this class warrant significant caution.[4]

Regulatory Waste Classification

Under the Resource Conservation and Recovery Act (RCRA), the U.S. Environmental

Protection Agency (EPA) mandates that chemical waste generators must determine if their
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waste is hazardous.[5][6][7] Based on its properties as a skin and eye irritant, waste 2-
(Ethylsulfonyl)ethanamine must be managed as a hazardous waste.[8] It is the generator's

responsibility to make this determination, which is the first and most critical step in the disposal

process.[5][7][9] This "cradle-to-grave" responsibility means the generator is liable for the waste

from its creation to its final, safe disposal.[5][7][10][11]

Mandatory Personal Protective Equipment (PPE)
Due to the identified hazards, the following minimum PPE must be worn at all times when

handling 2-(Ethylsulfonyl)ethanamine for disposal. The Occupational Safety and Health

Administration (OSHA) requires employers to provide appropriate PPE to protect employees

from workplace hazards.[12][13]

Eye Protection: Safety glasses with side shields or chemical splash goggles are required to

prevent contact with the eyes, which can cause serious irritation.[8]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn to prevent skin

contact and potential irritation.

Body Protection: A standard laboratory coat should be worn to protect from accidental

splashes.

Step-by-Step Disposal Protocol
The following protocol outlines the systematic procedure for the safe collection, containment,

and storage of 2-(Ethylsulfonyl)ethanamine waste within the laboratory.

Step 1: Waste Segregation

Proper segregation is crucial to prevent dangerous chemical reactions.

Do Not Mix: Do not mix 2-(Ethylsulfonyl)ethanamine waste with other chemical waste

streams, especially strong oxidizing agents, unless explicitly permitted by your institution's

hazardous waste management guidelines.[14]

Dedicated Container: Collect waste 2-(Ethylsulfonyl)ethanamine in a dedicated and clearly

labeled waste container.
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Step 2: Containment

Proper containment is a primary EPA requirement to prevent releases into the environment.[6]

Container Selection: Use a container made of a material compatible with the chemical. The

container must be in good condition and have a secure, leak-proof screw-top cap.

Keep Closed: Waste containers must be kept closed at all times except when actively adding

waste.[6][7] Open containers are one of the most common RCRA violations and can lead to

the release of vapors and potential employee exposure.[6]

Step 3: Labeling

Accurate labeling is a critical component of RCRA compliance and ensures safe handling by all

personnel.[5][15] The container must be affixed with a hazardous waste label that includes:

The words "Hazardous Waste"

Full Chemical Name: "Waste 2-(Ethylsulfonyl)ethanamine"

Hazard Identification: Clearly indicate the associated hazards (e.g., "Irritant," "Corrosive").

Generator Information: Name and location of the generating laboratory.

Step 4: Accumulation and Storage

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within or near

the laboratory where it is generated.

Location: Store the waste container in a cool, dry, and well-ventilated area designated for

chemical waste.

Secondary Containment: It is best practice to place the waste container in a secondary

containment bin to control any potential leaks or spills.

Incompatible Materials: Ensure the storage area is away from incompatible materials, such

as strong acids or oxidizing agents.
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Final Disposal Logistics
Final disposal of hazardous waste must be conducted by trained professionals in compliance

with all federal, state, and local regulations.

Contact EHS: Arrange for the pickup and disposal of the waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.[9][14]

Do Not Dispose via Sanitary Sewer: Under no circumstances should 2-
(Ethylsulfonyl)ethanamine be disposed of down the drain. This is a violation of

environmental regulations.

Emergency Procedures
In the event of an accidental spill or exposure, immediate and correct action is critical.

Skin Contact: Immediately flush the affected skin with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[8][16]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8][16]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[16]

Spill: For a small spill, absorb the material with an inert, non-combustible absorbent (e.g.,

sand, vermiculite). Place the contaminated material into a sealed, labeled container for

hazardous waste disposal. Ventilate the area. For large spills, evacuate the area and contact

your institution's EHS or emergency response team immediately.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 2-(Ethylsulfonyl)ethanamine.
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Workflow for 2-(Ethylsulfonyl)ethanamine Disposal
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Caption: Disposal workflow for 2-(Ethylsulfonyl)ethanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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